Cas no 2171741-56-1 (3-{4-(tert-butoxy)carbonylmorpholin-2-yl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid)

• Product Name: 3-{4-(tert-butoxy)carbonylmorpholin-2-yl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• CAS No: 2171741-56-1
• MF: C₂₈H₃₄N₂O₇
• MW: 510.578768253326
• CID: 6557334
• PubChem ID: 165834922
• Update Time: 2025-06-08

3-{4-(tert-butoxy)carbonylmorpholin-2-yl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{4-(tert-butoxy)carbonylmorpholin-2-yl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• 3-{4-[(tert-butoxy)carbonyl]morpholin-2-yl}-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid
• 2171741-56-1
• EN300-1090800

• Inchi： 1S/C28H34N2O7/c1-27(2,3)37-26(34)30-13-14-35-23(16-30)28(4,15-24(31)32)29-25(33)36-17-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-12,22-23H,13-17H2,1-4H3,(H,29,33)(H,31,32)
• InChI Key： QJXYQDLSILUVLW-UHFFFAOYSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)CC1C(C)(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 510.23660143g/mol
• Monoisotopic Mass: 510.23660143g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 37
• Rotatable Bond Count: 9
• Complexity: 821
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 114Ų

Additional information on 3-{4-(tert-butoxy)carbonylmorpholin-2-yl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

Introduction to 3-{4-(tert-butoxy)carbonylmorpholin-2-yl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS No. 2171741-56-1)

3-{4-(tert-butoxy)carbonylmorpholin-2-yl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid, identified by its CAS number 2171741-56-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its intricate structure, which includes multiple functional groups that contribute to its unique chemical properties and potential biological activities. The presence of both tert-butoxy carbonyl and fluorenylmethoxycarbonyl protecting groups, along with an amino acid backbone, suggests a multifaceted role in synthetic chemistry and drug design.

The tert-butoxy carbonyl (Boc) group is a well-established protecting group in peptide synthesis, known for its stability under a variety of conditions while maintaining the integrity of the underlying amine functionality. This characteristic makes it particularly useful in the construction of complex peptides and proteins, where selective protection and deprotection steps are critical. In the context of 3-{4-(tert-butoxy)carbonylmorpholin-2-yl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid, the Boc group is likely employed to safeguard the amine functionality during synthetic manipulations, ensuring that subsequent reactions occur at the desired site without unwanted side products.

Conversely, the fluorenylmethoxycarbonyl (Fmoc) group is another prominent protecting group widely used in solid-phase peptide synthesis (SPPS). Unlike Boc, Fmoc is sensitive to acidic conditions, which allows for selective deprotection during peptide assembly. The incorporation of an Fmoc group in this compound suggests that it may be utilized in both solution-phase and solid-phase synthetic strategies, providing flexibility in its application. The fluorene moiety, to which the Fmoc group is attached, also introduces additional electronic and steric properties that could influence the compound's solubility, reactivity, and interactions with biological targets.

The core structure of 3-{4-(tert-butoxy)carbonylmorpholin-2-yl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid features a four-carbon backbone with an amino group at one end and a carboxylic acid group at the other. This linear configuration resembles that of natural amino acids, making it a plausible building block for peptidomimetics—synthetic molecules designed to mimic the bioactivity of natural peptides but with improved pharmacological properties. The presence of both morpholine and fluorene substituents further diversifies its chemical landscape, potentially enhancing its binding affinity and selectivity toward specific biological receptors.

In recent years, there has been growing interest in the development of peptidomimetics as therapeutic agents due to their ability to bypass some limitations associated with natural peptides, such as poor oral bioavailability and susceptibility to enzymatic degradation. The combination of morpholine and fluorene functionalities in 3-{4-(tert-butoxy)carbonylmorpholin-2-yl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid positions it as a promising candidate for such applications. The morpholine ring is known for its ability to enhance solubility and metabolic stability, while the fluorene moiety can improve binding interactions through hydrophobic effects or π-stacking interactions with biological targets.

One of the most compelling aspects of this compound is its potential utility in drug discovery efforts targeting protein-protein interactions (PPIs). PPIs play a crucial role in numerous cellular processes and are implicated in a wide range of diseases, including cancer, inflammation, and infectious disorders. Small molecules capable of modulating PPIs have emerged as a significant area of research due to their potential to address targets that are traditionally difficult to inhibit with small-molecule drugs. The structural features of 3-{4-(tert-butoxy)carbonylmorpholin-2-yl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid, particularly its ability to engage in multiple types of non-covalent interactions, makes it an attractive scaffold for designing PPI modulators.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinities of small molecules toward biological targets with increasing accuracy. By leveraging these tools, scientists can optimize the structure of compounds like 3-{4-(tert-butoxy)carbonylmorpholin-2-yl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid to enhance their potency and selectivity. For instance, molecular docking studies can help identify how different functional groups within the molecule interact with specific residues on a protein target, guiding modifications that improve binding affinity while minimizing off-target effects.

The synthesis of this compound also highlights the importance of interdisciplinary collaboration between organic chemists and biochemists. While chemists focus on constructing complex molecular architectures with precision, biochemists provide insights into how these structures will behave within biological systems. This synergy is essential for developing molecules that not only possess promising chemical properties but also exhibit desirable pharmacokinetic and pharmacodynamic profiles. The careful placement of protecting groups such as Boc and Fmoc underscores the synthetic challenges involved but also demonstrates the compound's potential as a versatile intermediate in drug development pipelines.

In conclusion,3-{4-(tert-butoxy)carbonylmorpholin-2-ylyl}-3-{((9H-fluoren)-9-ylylmethoxycarbonyl}amino)butanoic acid (CAS No. 2171741 56 1) represents an intriguing molecule with significant potential in pharmaceutical research. Its unique structural features, including multiple protecting groups and functional moieties derived from both morpholine and fluorene scaffolds, make it a valuable tool for constructing peptidomimetics and exploring novel therapeutic strategies. As our understanding of protein-protein interactions continues to evolve alongside advancements in synthetic chemistry,this compound stands poised to contribute meaningfully to future drug discovery efforts aimed at addressing some of humanity's most pressing health challenges.